Cas no 61600-96-2 (Acetamide, 2-cyano-N-[(cyclopropylamino)carbonyl]-)

• Product Name: Acetamide, 2-cyano-N-[(cyclopropylamino)carbonyl]-
• CAS No: 61600-96-2
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 473284
• PubChem ID: 53922478
• Update Time: 2025-04-19

Acetamide, 2-cyano-N-[(cyclopropylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-N-[(cyclopropylamino)carbonyl]-
• 2-cyano-N-(cyclopropylcarbamoyl)acetamide
• SCHEMBL8659043
• DTXSID60707705
• 61600-96-2

• Inchi： 1S/C7H9N3O2/c8-4-3-6(11)10-7(12)9-5-1-2-5/h5H,1-3H2,(H2,9,10,11,12)
• InChI Key： ILLDRLITJRLXED-UHFFFAOYSA-N
• SMILES： O=C(NC(CC#N)=O)NC1CC1

Computed Properties

• Exact Mass: 167.06957
• Monoisotopic Mass: 167.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 82Ų

Experimental Properties

• PSA: 81.99